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Compound of Interest

Compound Name: 3,4,5-Trichlorocatechol

Cat. No.: B154951

Application Notes: Safe Handling of 3,4,5-
Trichlorocatechol

1. Substance Identification and Properties

3,4,5-Trichlorocatechol is a chlorinated organic compound belonging to the catechol family. It
is important for researchers to be familiar with its properties to ensure safe handling.

Property Value Reference
IUPAC Name 3,4,5-trichlorobenzene-1,2-diol  [1]

CAS Number 56961-20-7 [21[3][4]
Molecular Formula CeH3ClI302 [11[3114]
Molecular Weight 213.45 g/mol [3]
Appearance White to Off-White Solid [4]
Solubility Slightly soluble in DMSO and ]

Methanol

2. Hazard ldentification and Classification
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3,4,5-Trichlorocatechol is classified as a hazardous substance. All personnel must review the
Safety Data Sheet (SDS) before handling this chemical.[5]
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(Data sourced from PubChem GHS Classification)[1]

3. Experimental Protocols for Safe Handling

The following protocols are mandatory for any researcher handling 3,4,5-Trichlorocatechol.

3.1. Personal Protective Equipment (PPE)

A generalized workflow for donning and using PPE in a laboratory setting is crucial.
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Figure 1. General workflow for laboratory PPE usage.
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e Lab Coat: A full-length laboratory coat must be worn and buttoned completely.

o Eye Protection: Chemical splash goggles are mandatory. A face shield should be used if
there is a significant splash risk.

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of
degradation or puncture before use.

e Respiratory Protection: If dusts may be generated, use only in a well-ventilated area or a
chemical fume hood.[5] Avoid breathing dust.[5]

3.2. Engineering Controls

e Fume Hood: All work involving solid 3,4,5-Trichlorocatechol or its solutions must be
conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[5]

o Safety Equipment: Ensure that an emergency eyewash station and safety shower are readily
accessible and have been recently tested.[6]

3.3. Spill and Emergency Procedures

In the event of exposure or a spill, the following logical sequence should be followed.
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Figure 2. Logical flow for emergency response.

+ Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
thoroughly with soap and water.[5]
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[5]

 Inhalation: Move the individual to fresh air. If they feel unwell, call a poison center or doctor.

[5]

 Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Seek immediate medical

attention.[5]

o Small Spills: For small spills of the solid material, avoid generating dust. Dampen the

material with an appropriate solvent (e.g., 60-70% ethanol), and carefully transfer it to a

sealed, labeled hazardous waste container.[7]

4. Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Protocol Description Best Practices
Store in a tightly sealed
container in a cool, dry, and ) )
) - Keep container tightly closed.
well-ventilated area away from ) ]
) ] ] - Store in a designated, secure
Storage incompatible materials such as o
o area. - Ensure container is
strong oxidizing agents.[7]
) properly labeled.
Some suppliers recommend
storage at -20°C.[3]
- Collect all chemical waste in
a designated, sealed, and
Dispose of waste material in properly labeled container. -
accordance with all applicable Handle uncleaned containers
_ federal, state, and local as if they contained the
Disposal

environmental regulations. Do
not allow the product to enter
drains.[5]

product itself.[5] - Contact your
institution's Environmental
Health and Safety (EHS) office
for specific disposal

procedures.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://cameochemicals.noaa.gov/chemical/21163
https://cameochemicals.noaa.gov/chemical/21163
https://www.usbio.net/biochemicals/427176/3%2C4%2C5-Trichlorocatechol/data-sheet
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

These guidelines are intended for trained research professionals. Always prioritize safety and
consult your institution's specific safety protocols before beginning any experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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